9(S)-HETE
9(S)-HETE
9(S)-HETE is an enantiomer which makes up 50% of (±)9-HETE (Item No. 34400). There are no reports of 9(S)-HETE occurring as an enzymatic lipoxygenation product. Whereas 12(S)-HETE (Item No. 34570) promotes adhesion of several cell lines to endothelial cell monolayes, 9(S)-HETE and other positional HETEs are without effect. Stereochemical assignment of the (S) enantiomer is based on comparison of chiral HPLC retention times to published results.
Brand Name:
Vulcanchem
CAS No.:
107656-13-3
VCID:
VC0163574
InChI:
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
SMILES:
CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
9(S)-HETE
CAS No.: 107656-13-3
Reference Standards
VCID: VC0163574
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
CAS No. | 107656-13-3 |
---|---|
Product Name | 9(S)-HETE |
Molecular Formula | C20H32O3 |
Molecular Weight | 320.5 g/mol |
IUPAC Name | (5Z,7E,9S,11Z,14Z)-9-hydroxyicosa-5,7,11,14-tetraenoic acid |
Standard InChI | InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1 |
Standard InChIKey | KATOYYZUTNAWSA-VBLHFSPLSA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\C[C@@H](/C=C/C=C\CCCC(=O)O)O |
SMILES | CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O |
Canonical SMILES | CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O |
Description | 9(S)-HETE is an enantiomer which makes up 50% of (±)9-HETE (Item No. 34400). There are no reports of 9(S)-HETE occurring as an enzymatic lipoxygenation product. Whereas 12(S)-HETE (Item No. 34570) promotes adhesion of several cell lines to endothelial cell monolayes, 9(S)-HETE and other positional HETEs are without effect. Stereochemical assignment of the (S) enantiomer is based on comparison of chiral HPLC retention times to published results. |
Synonyms | 9S-hydroxy-5Z,7E,11Z,14Z-eicosatetraenoic acid |
Reference | 1.Honn, K.V.,Nelson, K.K.,Renaud, C., et al. Fatty acid modulation of tumor cell adhesion to microvessel endothelium and experimental metastasis. Prostaglandins 44, 413-429 (1992). |
PubChem Compound | 5283167 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume